![molecular formula C21H22N2O6 B6491627 N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3,4-dimethoxybenzamide CAS No. 905668-35-1](/img/structure/B6491627.png)
N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3,4-dimethoxybenzamide” is a complex organic molecule. It is related to a class of compounds known as sulfonamides . Sulfonamides are known for their broad spectrum of antibacterial action .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . The synthesis typically involves the reaction of 1,4-benzodioxane-6-amine with a suitable electrophile in aqueous alkaline media . The resulting product is then further treated with different alkyl/aralkyl halides using N,N-dimethylformamide (DMF) as the reaction medium in the presence of lithium hydride (LiH) as a base .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by various spectroscopic techniques including IR, 1H NMR, and EI-MS . The exact structure of “N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3,4-dimethoxybenzamide” would need to be confirmed by similar methods.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds typically involve nucleophilic substitution reactions . The exact reactions that “N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3,4-dimethoxybenzamide” would undergo would depend on the specific conditions and reagents used.Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied . For example, 1,4-Benzodioxin, 2,3-dihydro- has a molecular weight of 136.1479 . The exact physical and chemical properties of “N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3,4-dimethoxybenzamide” would need to be determined experimentally.Scientific Research Applications
Antibacterial Activity
The antibacterial potential of this compound has been investigated through biofilm inhibition studies against Escherichia coli and Bacillus subtilis . The results revealed that two of the derivatives were active inhibitors of these pathogenic bacterial strains. Additionally, the hemolytic study indicated that most of the new molecules are mildly cytotoxic, suggesting their potential use as safe antibacterial agents.
Nonlinear Optical (NLO) Properties
A related compound, 2-(6-chloropyridin-3-yl)-N’-(2,3-dihydro-1,4-benzodioxin-6-ylmethylidene)acetohydrazide (CDA) , has been synthesized and studied for its nonlinear optical properties. CDA shows promise as an NLO material for applications such as frequency generators, optical limiters, and optical switches . Its crystal structure was elucidated through single crystal X-ray diffraction.
Cholinesterase Inhibition and Alzheimer’s Disease
Sulfonamides have been explored as cholinesterase enzyme inhibitors, which are relevant for treating Alzheimer’s disease . Although specific data on N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3,4-dimethoxybenzamide’s cholinesterase inhibition activity is not available, it’s worth considering its potential therapeutic effects in this context .
Other Potential Applications
While the above areas are well-documented, there may be additional applications for this compound. Further research could explore its effects on other biological targets, such as anti-inflammatory pathways, CNS-related activity, or even herbicidal properties. However, specific studies on these aspects are yet to be conducted.
Mechanism of Action
Safety and Hazards
Sulfonamides, a class of compounds related to “N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3,4-dimethoxybenzamide”, are generally considered safe but can cause side effects such as nausea, vomiting, and abdominal irritation in higher doses . The specific safety and hazards associated with “N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3,4-dimethoxybenzamide” would need to be evaluated.
Future Directions
The future directions for research on “N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3,4-dimethoxybenzamide” and similar compounds could include further exploration of their potential therapeutic effects, particularly in the context of Alzheimer’s disease . Additionally, further studies could be conducted to optimize the synthesis process and to fully characterize the physical and chemical properties of these compounds.
properties
IUPAC Name |
N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O6/c1-26-16-5-3-13(9-18(16)27-2)21(25)22-14-10-20(24)23(12-14)15-4-6-17-19(11-15)29-8-7-28-17/h3-6,9,11,14H,7-8,10,12H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCBXLEORVSLAPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2CC(=O)N(C2)C3=CC4=C(C=C3)OCCO4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3,4-dimethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.